Cas no 2229634-49-3 (4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one)

• Product Name: 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one
• CAS No: 2229634-49-3
• MF: C₁₁H₁₀F₄O
• MW: 234.190117359161
• CID: 6037131
• PubChem ID: 165683068
• Update Time: 2025-05-19

4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one
• EN300-1946511
• 4-[5-fluoro-2-(trifluoromethyl)phenyl]butan-2-one
• 2229634-49-3

• Inchi： 1S/C11H10F4O/c1-7(16)2-3-8-6-9(12)4-5-10(8)11(13,14)15/h4-6H,2-3H2,1H3
• InChI Key： LMTFKBRTXKHFGN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CCC(C)=O)F)(F)F

Computed Properties

• Exact Mass: 234.06677759g/mol
• Monoisotopic Mass: 234.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one

Comprehensive Guide to 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one (CAS No. 2229634-49-3): Properties, Applications, and Market Insights

4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one (CAS No. 2229634-49-3) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones, characterized by the presence of both fluoro and trifluoromethyl substituents on the phenyl ring. These functional groups enhance its reactivity and make it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one features a butan-2-one backbone attached to a fluorinated phenyl ring. This unique arrangement contributes to its lipophilicity and metabolic stability, properties highly sought after in drug discovery. Researchers are particularly interested in its potential as a building block for novel bioactive molecules targeting various diseases.

Recent studies highlight the growing importance of fluorinated compounds in medicinal chemistry. The fluoro and trifluoromethyl groups in 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one can significantly influence the pharmacokinetic properties of drug candidates, improving their absorption and distribution in biological systems. This aligns with current trends in precision medicine and targeted drug delivery.

In the agrochemical sector, 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one shows promise as a precursor for developing new crop protection agents. The fluorine atoms in its structure can enhance the biological activity of pesticides while potentially reducing environmental persistence, addressing the growing demand for sustainable agriculture solutions.

The synthesis of 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one typically involves Friedel-Crafts acylation of appropriately substituted benzene derivatives. Process optimization for this compound focuses on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's shift toward green chemistry principles.

Market analysis indicates increasing demand for fluorinated building blocks like 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one, driven by expanding research in oncology, CNS disorders, and antiviral therapies. The compound's CAS No. 2229634-49-3 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance.

Quality control for 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, typically >98% as determined by chromatographic analysis.

Storage and handling recommendations for 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one emphasize protection from moisture and light, with optimal conditions being ambient temperature in tightly sealed containers. These precautions maintain the compound's stability and prevent degradation of its sensitive functional groups.

Future research directions for 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one include exploring its utility in PET radiopharmaceuticals and as a scaffold for protein kinase inhibitors. The compound's structural features make it particularly interesting for developing selective enzyme modulators with potential applications in personalized medicine.

As regulatory landscapes evolve, documentation for 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one (CAS No. 2229634-49-3) must include comprehensive safety data and ecological impact assessments. Manufacturers are increasingly adopting REACH-compliant processes to ensure global market access for this valuable chemical intermediate.

The global supply chain for 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one has shown resilience despite recent challenges, with major producers located in North America, Europe, and Asia. Strategic partnerships between research institutions and chemical suppliers are accelerating the development of novel applications for this versatile compound.

Academic interest in 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one continues to grow, with recent publications exploring its use in asymmetric synthesis and as a precursor for chiral auxiliaries. These developments highlight the compound's importance in advancing stereoselective organic synthesis methodologies.

For researchers sourcing 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one, verification of the CAS No. 2229634-49-3 is essential to ensure material authenticity. Reputable suppliers provide detailed certificates of analysis and structural characterization data to support research applications.

The price trajectory of 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one reflects its specialized nature and production complexity. Bulk procurement programs and long-term supply agreements are becoming common strategies for research organizations requiring consistent access to this valuable chemical intermediate.

Looking ahead, 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-one is poised to play an increasingly important role in medicinal chemistry and material science. Its unique combination of fluorinated substituents and ketone functionality offers diverse opportunities for innovation in small molecule therapeutics and functional materials development.